1-(2-Methylpiperidin-1-yl)propan-2-one

• IUPAC Name: 1-(2-methylpiperidin-1-yl)propan-2-one
• InChI: InChI=1S/C9H17NO/c1-8-5-3-4-6-10(8)7-9(2)11/h8H,3-7H2,1-2H3
• InChI Key: TVZDMAGYOIZJFB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(=O)C
• Molecular Formula: C9H17NO
• DSSTOX Substance ID: DTXSID90393579
• Molecular Weight: 155.24 g/mol
• CAS RN: 24633-45-2

Description

1-(2-Methylpiperidin-1-yl)propan-2-one, also known as methylpropionone, is an organic compound belonging to the class of pyrrolidines. It is a colorless liquid with a sweet, fruity odor and is used in a variety of applications. Its chemical formula is C5H10NO and its molecular weight is 102.14 g/mol. It is a versatile compound that can be used in a variety of applications.

Scientific Research Applications

Synthesis and Characterization

• Transition Metal Complexes

  A study by Görgülü, Çelikkan, and Arslana (2009) synthesized potassium 1,3-di(2-methylpiperidino)propan-2-O-xanthate from 1,3-di(2-methylpiperidino)propan-2-ol and explored its complexes with transition metals like Co(II), Ni(II), and Cu(I). These complexes were characterized using various techniques such as FT-IR, NMR spectroscopy, and elemental analysis, highlighting the compound's potential in developing metal complexes with unique properties (Görgülü, Çelikkan, & Arslana, 2009).

• X-ray Structures and Computational Studies

  In a study by Nycz, Małecki, Zawiazalec, and Paździorek (2011), various cathinones, including derivatives of 1-(2-Methylpiperidin-1-yl)propan-2-one, were characterized using FTIR, UV–Vis, and NMR spectroscopy. X-ray diffraction and computational studies provided insights into the geometric and electronic structures of these compounds, demonstrating their significance in molecular structural studies (Nycz et al., 2011).

Pharmaceutical and Medicinal Applications

• Synthesis of Radiolabeled Compounds

  Czeskis (1998) synthesized a radiolabeled version of a compound structurally related to 1-(2-Methylpiperidin-1-yl)propan-2-one, used as a 5HT1A antagonist. This study highlights the use of such compounds in developing radiolabeled pharmaceuticals for medical imaging and therapy (Czeskis, 1998).

• Anticancer Activity

  Berardi, Ferorelli, Abate, and colleagues (2005) explored the sigma-subtype affinities and selectivities of N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl and related derivatives of various methylpiperidines. The study found compounds exhibiting potent sigma(1) ligand activity and antiproliferative effects in rat C6 glioma cells, indicating potential applications in tumor research and therapy (Berardi et al., 2005).